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Compound of Interest

Compound Name: Chromium chromate (H2CrO4)

Cat. No.: B15473665 Get Quote

A comprehensive guide to the spectrophotometric determination of hexavalent chromium

[Cr(VI)] in chromic acid solutions, offering a comparative analysis of various analytical methods.

This document provides researchers, scientists, and drug development professionals with

detailed experimental protocols, quantitative performance data, and visual workflows to assist

in selecting the most suitable method for their specific applications.

Comparison of Spectrophotometric Methods for
Cr(VI) Determination
The accurate quantification of hexavalent chromium is crucial in various fields, from

environmental monitoring to industrial quality control. Spectrophotometry offers a rapid,

accessible, and cost-effective approach for this purpose. This guide compares the performance

of the standard 1,5-diphenylcarbazide (DPC) method with direct UV-visible spectrophotometry

and alternative chromogenic reagents.

Quantitative Performance Data
The following table summarizes the key performance characteristics of different

spectrophotometric methods for Cr(VI) determination, providing a basis for objective

comparison.
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Method Reagent
Waveleng
th (λmax)

Linearity
Range

Limit of
Detection
(LOD)

Limit of
Quantific
ation
(LOQ)

Key
Consider
ations

Standard

Method

1,5-

Diphenylca

rbazide

(DPC)

540 nm
0.03 - 3

mg/L[1]

0.023

mg/L[1]

0.076

mg/L[1]

Highly

sensitive

and

selective,

but

susceptible

to

interferenc

es from

other

oxidizing

agents.[2]

Direct UV-

Vis
None

350 nm

(acidic) /

373 nm

(alkaline)

0.5 - 100

mg/L

(acidic)[2]

[3]

0.073 µg/L

(with

LWCC)

Not

specified

Simple,

rapid, and

non-

destructive,

but less

sensitive

than the

DPC

method.[2]

[3]

Alternative

Method 1

Bis(salicyla

ldehyde)ort

hophenyle

nediamine

(BSOPD)

482 nm
0.01 - 12.0

mg/L[4]

Not

specified in

mg/L

Not

specified

Offers a

wider linear

range and

high molar

absorptivity

.[4]

Alternative

Method 2

N,N-

diethyl-p-

phenylene

551 nm 0.044 -

3.12 mg/L

0.0135

mg/L (0.26

µM)[5]

0.044 mg/L

(0.85 µM)

[5]

Provides

good

accuracy
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diamine

(DPD)

(0.85 - 60

µM)[5]

and strong

anti-

interferenc

e ability.[5]

Experimental Protocols
Detailed methodologies for the key spectrophotometric methods are provided below.

1,5-Diphenylcarbazide (DPC) Method
This is the most widely used method for the determination of Cr(VI).[2][3] It is based on the

reaction of Cr(VI) with 1,5-diphenylcarbazide in an acidic solution to form a highly colored

magenta complex.[6]

Reagents:

1,5-Diphenylcarbazide (DPC) Solution (0.25% w/v in acetone): Dissolve 0.25 g of 1,5-

diphenylcarbazide in 100 mL of acetone. Store in a brown bottle and prepare fresh weekly.

Sulfuric Acid (H₂SO₄) Solution (6 N): Slowly add 167 mL of concentrated H₂SO₄ to 833 mL of

deionized water.

Chromium(VI) Standard Stock Solution (1000 mg/L): Dissolve 2.829 g of potassium

dichromate (K₂Cr₂O₇) in 1 L of deionized water.

Working Standard Solutions: Prepare a series of standards by appropriate dilution of the

stock solution.

Procedure:

Pipette 50 mL of the sample or standard solution into a 100 mL volumetric flask.

Add 2 mL of 6 N H₂SO₄ and mix.

Add 1 mL of the DPC solution, mix, and allow the color to develop for 10 minutes.

Dilute to the mark with deionized water and mix thoroughly.
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Measure the absorbance of the solution at 540 nm using a spectrophotometer, with

deionized water as a blank.

Construct a calibration curve by plotting the absorbance of the standards against their

concentrations.

Determine the concentration of Cr(VI) in the sample from the calibration curve.

Direct UV-Visible Spectrophotometry
This method involves the direct measurement of the absorbance of the chromate ion in the UV

region of the spectrum. The wavelength of maximum absorbance is pH-dependent.[2][3]

Reagents:

Sulfuric Acid (H₂SO₄) or Sodium Hydroxide (NaOH) solutions: For pH adjustment.

Chromium(VI) Standard Solutions: As prepared for the DPC method.

Procedure:

Adjust the pH of the sample or standard solution to either <4 (for measurement at 350 nm) or

>9 (for measurement at 373 nm) using H₂SO₄ or NaOH.

Measure the absorbance of the solution at the appropriate wavelength against a deionized

water blank.

Construct a calibration curve and determine the sample concentration as described for the

DPC method.

Methodology Visualization
The following diagrams illustrate the chemical reaction and experimental workflow for the DPC

method.
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Chemical Reaction of Cr(VI) with 1,5-Diphenylcarbazide

Cr(VI)
(CrO4^2-)

Cr(III)-Diphenylcarbazone Complex
(Magenta)

Reduction

1,5-Diphenylcarbazide
(Colorless)

Oxidation

Acidic Medium
(H+)

Click to download full resolution via product page

Caption: Reaction of Cr(VI) with DPC.
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Experimental Workflow for DPC Method

Sample/Standard Preparation

Color Development

Measurement

Data Analysis

Sample/Standard
Solution (50 mL)

Add 2 mL 6 N H2SO4

Add 1 mL DPC Solution

Wait 10 minutes

Dilute to 100 mL

Measure Absorbance
at 540 nm

Construct Calibration Curve

Determine Concentration

Click to download full resolution via product page

Caption: Workflow for Cr(VI) analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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